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Compound of Interest

Compound Name:
Methyl 3-bromo-5-fluoro-2-

hydroxybenzoate

Cat. No.: B15244036

Get Quote

Application Note: Strategic Utilization of Methyl 3-bromo-5-fluoro-2-hydroxybenzoate in

High-Value Scaffold Synthesis

Executive Summary
Methyl 3-bromo-5-fluoro-2-hydroxybenzoate (CAS: 1193162-25-2 / 1402237-29-9

derivatives) represents a "privileged scaffold" in modern medicinal chemistry. Its structural

uniqueness lies in the orthogonal reactivity of its four functional quadrants:

C3-Bromine: A handle for palladium-catalyzed cross-coupling (Suzuki, Sonogashira).

C2-Phenolic Hydroxyl: A nucleophile for etherification or intramolecular cyclization.

C1-Methyl Ester: An electrophile for amidation, reduction, or heterocycle formation.

C5-Fluorine: A metabolic blocker that modulates pKa and lipophilicity without participating in

standard coupling reactions.
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This guide details the protocols for transforming this intermediate into fluorinated benzofurans

(critical for GPR120 agonists) and biaryl salicylates (common in kinase inhibitors).

Chemical Profile & Reactivity Logic
Property Specification

Chemical Formula C₈H₆BrFO₃

Molecular Weight 249.03 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water.[1][2]

Key Reactivity

Electrophilic Aromatic Substitution (EAS):

Deactivated by F/Br, activated by OH. Cross-

Coupling: C-Br bond is highly reactive toward

Pd(0).

Chemo-Selectivity Insight: The presence of the ortho-hydroxyl group relative to the ester allows

for "one-pot" cyclization sequences. For instance, coupling an alkyne at the C3-position

(Sonogashira) places a π-system in perfect proximity to the C2-hydroxyl, facilitating

spontaneous or base-promoted cyclization to form benzofurans. This is superior to starting with

a pre-formed benzofuran, as it allows for late-stage diversification.

Application Note A: Synthesis of 7-Substituted
Benzofurans (GPR120 Agonist Route)
This protocol is derived from high-affinity GPR120 agonist synthesis (e.g., Patent

US9562053B2). The objective is to convert the salicylate scaffold into a 5-fluoro-2-

methylbenzofuran-7-carboxylate core.

Mechanism of Action
Sonogashira Coupling: The C3-Br undergoes oxidative addition with Pd(0).

Insertion: Propyne inserts into the Pd-Ar bond.
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Cyclization: The pendant alkyne is attacked by the C2-hydroxyl oxygen (5-exo-dig or 6-endo-

dig), followed by isomerization to the aromatic benzofuran.

Detailed Protocol
Reagents:

Methyl 3-bromo-5-fluoro-2-hydroxybenzoate (1.0 equiv)

Propyne (Gas or solution in THF) (2.0 equiv)

Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.1 equiv)

Copper(I) Iodide [CuI] (0.1 equiv)

Triethylamine [Et₃N] (2.0 equiv)

Solvent: DMF (Anhydrous)

Step-by-Step Methodology:

Setup: Charge a flame-dried pressure vessel or sealed tube with the starting benzoate (e.g.,

6.0 g, 24 mmol), PdCl₂(PPh₃)₂ (1.68 g), and CuI (456 mg).

Inert Atmosphere: Evacuate and backfill with Nitrogen (

) three times to remove oxygen (critical to prevent homocoupling of the alkyne).

Solvent Addition: Add anhydrous DMF (24 mL) and Triethylamine (4.85 g). The Et₃N acts as

both the base to neutralize HBr and the ligand stabilizer.

Reagent Introduction: Cool the mixture to -40°C (using an acetonitrile/dry ice bath) and

bubble Propyne gas into the solution until the required mass (1.9 g) is dissolved.

Alternatively, use a pre-weighed solution of propyne in THF.

Reaction: Seal the vessel and heat to 90°C for 12–16 hours.

Checkpoint: Monitor via LC-MS.[3] The intermediate alkyne is rarely isolated; the system

usually drives fully to the benzofuran ring (M+ = 208.1 for methyl 5-fluoro-2-
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methylbenzofuran-7-carboxylate).

Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water

(3x) to remove DMF. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Yield Expectation: 65–75% isolated yield.

Application Note B: Synthesis of Biaryl Scaffolds
(Suzuki Coupling)
Used for generating kinase inhibitor libraries where the C3-position requires an aryl or

heteroaryl extension.

Detailed Protocol
Reagents:

Methyl 3-bromo-5-fluoro-2-hydroxybenzoate (1.0 equiv)

Aryl Boronic Acid (e.g., Phenylboronic acid) (1.2 equiv)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

Base: Potassium Carbonate (

) (3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Methodology:

Dissolution: Dissolve the benzoate intermediate in 1,4-Dioxane.

Activation: Add the aryl boronic acid and the aqueous

solution. Degas the biphasic mixture by bubbling
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for 10 minutes.

Catalysis: Add Pd(dppf)Cl₂. Note: dppf is chosen for its large bite angle, which facilitates the

coupling of sterically hindered ortho-substituted bromides.

Reflux: Heat to 80–100°C for 4 hours.

Quench: Filter through a Celite pad to remove Palladium black. Partition between water and

EtOAc.

Acidification (Optional): If the product is intended to be the free acid, perform in situ

hydrolysis by adding LiOH at the end of the coupling, followed by acidification with 1N HCl.

Pathway Visualization (Graphviz)
The following diagram illustrates the divergent synthesis pathways starting from the core

intermediate.
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Caption: Divergent synthetic pathways utilizing the orthogonal reactivity of the C3-Bromo and

C1-Ester functionalities.

Analytical Standards & Quality Control
To ensure protocol validity, the following analytical markers should be used:
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Method Expected Signal (Core Intermediate)

¹H NMR (400 MHz, DMSO-d₆)

δ 10.5 (s, 1H, OH), 7.8 (dd, 1H, Ar-H), 7.6 (dd,

1H, Ar-H), 3.9 (s, 3H, OMe). Coupling constants

(J) will reflect F-H coupling.

HPLC Purity

>98% (Area %). Impurities often include the

debrominated species (des-bromo) if

hydrogenation occurs.

Mass Spec (ESI)
[M+H]⁺ = 249/251 (1:1 Isotopic pattern

characteristic of Bromine).

Safety & Handling
Skin Sensitization: Methyl benzoates and halogenated phenols are potent sensitizers.

Double-gloving (Nitrile) is required.

Pressurized Reactions: The Sonogashira coupling involves heating a volatile alkyne

(propyne) in a sealed vessel. Use a blast shield and ensure the vessel is rated for >10 bar

pressure.

Palladium Waste: Segregate heavy metal waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15244036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

